Cas no 863588-73-2 (2,4-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 2,4-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863588-73-2
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 6020891
• PubChem ID: 4149115
• Update Time: 2025-06-10

2,4-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• Benzamide, 2,4-dimethoxy-N-(4-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• 2,4-dimethoxy-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• AKOS024596965
• 2,4-dimethoxy-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
• SR-01000140593
• F0694-0050
• 2,4-dimethoxy-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide
• 863588-73-2
• SR-01000140593-1

• Inchi： 1S/C21H17N3O3S/c1-26-15-9-10-16(18(12-15)27-2)19(25)23-14-7-5-13(6-8-14)20-24-17-4-3-11-22-21(17)28-20/h3-12H,1-2H3,(H,23,25)
• InChI Key： KVNCSTNYEDDVAY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CN=C3S2)C=C1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 391.09906259g/mol
• Monoisotopic Mass: 391.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• pka: 12.56±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,4-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

2,4-Dimethoxy-N-(4-{1,3-Thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide: A Comprehensive Overview

2,4-Dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide (CAS No. 863588-73-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and features a unique structural framework that includes a thiazolo[5,4-b]pyridine moiety. The presence of this moiety imparts distinct biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The thiazolo[5,4-b]pyridine core is a heterocyclic system that has been extensively studied for its potential in developing novel drugs. This core structure is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The addition of the 2,4-dimethoxy substituents on the benzamide ring further enhances the compound's solubility and bioavailability, which are crucial factors in drug development.

Recent research has highlighted the potential of 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings are particularly significant given the increasing prevalence of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide has also been investigated for its anticancer activities. Preclinical studies have demonstrated that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic profile of 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide has been extensively characterized. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are essential for ensuring that the drug can be effectively delivered to the target tissues over an extended period.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. 2,4-Dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide has successfully completed preclinical toxicity studies and has shown a favorable safety profile. Ongoing clinical trials are currently evaluating its efficacy in treating various diseases, with promising preliminary results.

The synthesis of 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide involves a series of well-defined chemical reactions. The thiazolo[5,4-b]pyridine core can be synthesized via a multi-step process that includes cyclization reactions and functional group manipulations. The final step involves coupling this core with the 2,4-dimethoxybenzamide moiety using standard amide coupling techniques.

Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for producing 2,4-dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide. These improvements have not only reduced production costs but also enhanced the purity and yield of the final product. This is particularly important for large-scale manufacturing processes required for commercial drug production.

In conclusion, 2,4-Dimethoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide (CAS No. 863588-73-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.